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Compound of Interest

Compound Name: 1-Phenyl-4-hexyn-3-one
CAS No.: 122124-41-8
Cat. No.: B023543
Get Quote
. J

This technical guide provides a comprehensive overview of 1-Phenyl-4-hexyn-3-one, a
valuable chemical intermediate with applications in organic synthesis and potential relevance in
drug discovery. This document will delve into its fundamental properties, established synthetic
methodologies, spectroscopic signature, and known applications, offering insights for
researchers, chemists, and professionals in drug development.

Core Molecular Attributes

1-Phenyl-4-hexyn-3-one is a polyfunctional molecule incorporating a phenyl group, a ketone,
and an internal alkyne. This unique combination of functional groups imparts a specific
reactivity profile that is attractive for the synthesis of more complex molecular architectures.

Table 1: Physicochemical Properties of 1-Phenyl-4-hexyn-3-one
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Property Value Source

Molecular Formula C12H120 Pharmaffiliates[1]
Molecular Weight 172.22 g/mol Pharmaffiliates[1]
CAS Number 122124-41-8 Pharmaffiliates[1]
Appearance Colorless Oil Pharmaffiliates[1]
Storage 2-8°C Refrigerator Pharmaffiliates[1]

Synthesis and Mechanistic Considerations

The synthesis of 1-Phenyl-4-hexyn-3-one can be achieved through various established
organic chemistry reactions. A common and logical approach involves the coupling of a phenyl-
containing electrophile with a nucleophile derived from a 4-hexyn-3-one precursor, or vice-
versa. One plausible synthetic route is the oxidation of the corresponding secondary alcohol, 1-
phenyl-4-hexyn-3-ol.

Workflow for a Plausible Synthesis of 1-Phenyl-4-hexyn-3-one
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Step 1: Grignard Reaction
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Step 2: Phe;yl Group Introduction (Hypothetical)
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PCC or Swern Oxidation

Step 3: Cv)xidation

G_Phenyl_4_hexyn_3_on9

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 1-Phenyl-4-hexyn-3-one.

Spectroscopic Characterization

The structural elucidation of 1-Phenyl-4-hexyn-3-one relies on a combination of spectroscopic
techniques. The following table outlines the expected key signals in its *H NMR, 3C NMR, and
IR spectra.

Table 2: Predicted Spectroscopic Data for 1-Phenyl-4-hexyn-3-one

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b023543/docs?utm_src=pdf-body-img#a-senior-application-scientist-s-perspective-on-a-versatile-chemical-intermediate
https://www.benchchem.com/product/b023543/docs?utm_src=pdf-body#a-senior-application-scientist-s-perspective-on-a-versatile-chemical-intermediate
https://www.benchchem.com/product/b023543/docs?utm_src=pdf-body#a-senior-application-scientist-s-perspective-on-a-versatile-chemical-intermediate
https://www.benchchem.com/product/b023543/docs?utm_src=pdf-body#a-senior-application-scientist-s-perspective-on-a-versatile-chemical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. Expected Chemical Shifts/ Key Structural
Technique . .
Frequencies Correlations
Aromatic protons (phenyl
roup)Methylene protons
8 7.2-8.0 ppm (m, 5H)d 3.8-4.0 g ] P) Y P
adjacent to the phenyl
1H NMR ppm (s, 2H)d 2.0-2.2 ppm (q,
groupMethylene protons of the
2H)d 1.0-1.2 ppm (t, 3H)
ethyl groupMethyl protons of
the ethyl group
Carbonyl carbonQuaternary
carbon of the phenyl
groupAromatic carbonsAlkyne
0 ~200 ppmd ~135 ppmd
carbonsMethylene carbon
13C NMR ~128-130 ppmd ~80-90 ppmd )
adjacent to the phenyl
~45 ppmd ~30 ppmd ~10 ppm
groupMethylene carbon of the
ethyl groupMethyl carbon of
the ethyl group
~2200-2260 cm~1
(weak)~1685 cm~1 C=C stretch (alkyne)C=0
IR (strong)~3030 cm™1 stretch (ketone)Aromatic C-H

(medium)~1600, 1495 cm™1

(medium)

stretchAromatic C=C stretches

Reactivity and Potential Applications in Drug

Development

The chemical architecture of 1-Phenyl-4-hexyn-3-one offers several avenues for further

chemical transformations, making it a versatile building block in medicinal chemistry.

e Michael Addition: The a,B-unsaturated system, when isomerized to 1-phenyl-1-hexen-3-one,

can act as a Michael acceptor, allowing for the introduction of various nucleophiles.

» Alkyne Modifications: The internal alkyne can undergo a variety of reactions, including

cycloadditions (e.g., "click" chemistry), hydrofunctionalization, and coupling reactions.
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o Ketone Chemistry: The carbonyl group can be targeted for reductions, additions of
organometallic reagents, and the formation of imines or other derivatives.

These reactive handles make 1-Phenyl-4-hexyn-3-one a valuable precursor for the synthesis
of heterocyclic compounds and other complex molecules with potential biological activity.

Experimental Protocol: A Representative Oxidation
Reaction

The following is a generalized protocol for the oxidation of a secondary alcohol to a ketone,
which would be a plausible final step in the synthesis of 1-Phenyl-4-hexyn-3-one.

Protocol: Pyridinium Chlorochromate (PCC) Oxidation of 1-Phenyl-4-hexyn-3-ol

» Reagent Preparation: In a fume hood, suspend pyridinium chlorochromate (PCC) (1.5
equivalents) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir
bar.

o Substrate Addition: Dissolve 1-phenyl-4-hexyn-3-ol (1.0 equivalent) in DCM and add it
dropwise to the PCC suspension at room temperature.

o Reaction Monitoring: Stir the reaction mixture vigorously for 2-4 hours. Monitor the progress
of the reaction by thin-layer chromatography (TLC).

o Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a
pad of silica gel or Celite to remove the chromium salts.

 Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by
column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl
acetate in hexanes) to afford pure 1-Phenyl-4-hexyn-3-one.

o Characterization: Confirm the identity and purity of the product using *H NMR, 3C NMR, and
IR spectroscopy.

Diagram of the Experimental Workflow
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Caption: A typical workflow for the PCC oxidation of an alcohol to a ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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